Cas no 1206970-09-3 (2-{5-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid)

• Product name: 2-{5-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid
• CAS No: 1206970-09-3
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4577324

2-{5-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• (5-Oxo-5,7-dihydro-pyrrolo[3,4-b]pyridin-6-yl)-acetic acid
• 2-(5-Oxo-5H-pyrrolo[3,4-b]pyridin-6(7h)-yl)acetic acid
• 2-(5-Oxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyridin-6-yl)acetic acid
• 2-{5-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid

• Inchi： 1S/C9H8N2O3/c12-8(13)5-11-4-7-6(9(11)14)2-1-3-10-7/h1-3H,4-5H2,(H,12,13)
• InChI Key： JTEBLYWLBQUWST-UHFFFAOYSA-N
• SMILES： C12CN(CC(O)=O)C(=O)C1=CC=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{5-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid

2-{5-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid (CAS No. 1206970-09-3): An Overview of a Promising Compound in Medicinal Chemistry

2-{5-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid (CAS No. 1206970-09-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this intriguing molecule.

The chemical structure of 2-{5-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid is characterized by a pyrrolopyridine core with a ketone group at the 5-position and an acetic acid moiety attached to the 6-position. This specific arrangement of functional groups imparts unique pharmacological properties to the compound. The pyrrolopyridine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets, making it a valuable starting point for drug discovery efforts.

The synthesis of 2-{5-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid has been explored using several methodologies. One common approach involves the condensation of an appropriate pyrrole derivative with a pyridine derivative followed by oxidation to form the ketone group. Another method involves the use of palladium-catalyzed cross-coupling reactions to construct the pyrrolopyridine core. These synthetic strategies have been optimized to improve yield and purity, making the compound more accessible for further biological evaluation.

In terms of biological activities, 2-{5-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid has shown promising results in various preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in the inflammatory response pathway. Additionally, studies have indicated that this compound exhibits anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. These findings have sparked interest in exploring its therapeutic potential for treating inflammatory diseases and cancer.

Recent advancements in understanding the molecular mechanisms underlying the biological activities of 2-{5-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid have provided valuable insights into its mode of action. For instance, it has been shown to modulate signaling pathways involved in cell survival and proliferation. This includes inhibition of kinases such as AKT and ERK1/2, which are known to play crucial roles in cancer progression. Furthermore, the compound has been found to interact with specific protein targets, leading to downstream effects that contribute to its therapeutic benefits.

Beyond its direct biological activities, 2-{5-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid has also shown potential as a lead compound for drug development. Its structural flexibility allows for chemical modifications that can enhance its pharmacological properties and improve its drug-like characteristics. For example, modifications at the acetic acid moiety or the pyrrolopyridine core can alter its solubility, stability, and bioavailability. These optimizations are crucial for advancing the compound from preclinical studies to clinical trials.

In conclusion, 2-{5-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}acetic acid (CAS No. 1206970-09-3) represents a promising candidate in medicinal chemistry with a wide range of potential applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in areas such as inflammation and cancer.